Cas no 186953-55-9 (4,4'-(2,5-Furandiyl)bisN-hydroxybenzenecarboximidamide)

• Product Name: 4,4'-(2,5-Furandiyl)bisN-hydroxybenzenecarboximidamide
• CAS No: 186953-55-9
• MF: C₁₈H₁₆N₄O₃
• MW: 336.344643592834
• CID: 3375553
• PubChem ID: 135499684
• Update Time: 2025-04-21

4,4'-(2,5-Furandiyl)bisN-hydroxybenzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• BENZENECARBOXIMIDAMIDE, 4,4'-(2,5-FURANDIYL)BIS[N-HYDROXY-
• 4,4'-(2,5-Furandiyl)bis[N-hydroxybenzenecarboximidamide
• N'-hydroxy-4-[5-[4-[(Z)-N'-hydroxycarbamimidoyl]phenyl]furan-2-yl]benzenecarboximidamide
• UNII-9R3RX2015Z
• 4,4'-(2,5-Furandiyl)bis [N-HYDROXYBENZENECARBOXIMIDAMIDE]
• 186953-55-9
• DB289 metabolite M2
• Amidoxime
• DB-290
• SCHEMBL5482696
• (4-{5-[4-(Amino(hydroxyimino)methyl)phenyl](2-furyl)}phenyl)(hydroxyimino)methylamine
• N'-hydroxy-4-[5-[4-[(Z)-N'-hydroxycarbamimidoyl]phenyl]-2-furyl]benzamidine
• Benzenecarboximidamide, 4,4'-(2,5-furandiyl)bis(N-hydroxy
• 9R3RX2015Z
• DB 290
• 4,4'-(2,5-Furandiyl)bisN-hydroxybenzenecarboximidamide

• Inchi： 1S/C18H16N4O3/c19-17(21-23)13-5-1-11(2-6-13)15-9-10-16(25-15)12-3-7-14(8-4-12)18(20)22-24/h1-10,23-24H,(H2,19,21)(H2,20,22)
• InChI Key： SFZULDYEOVSIKM-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C(NO)=N)C=C2)=CC=C1C1=CC=C(C(NO)=N)C=C1

Computed Properties

• Exact Mass: 336.12224039Da
• Monoisotopic Mass: 336.12224039Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans 2,5-diphenylfurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Diphenylfurans 2,5-diphenylfurans